Cas no 107842-57-9 (5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole)

5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole is a heterocyclic pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features—including the amino and cyano functional groups—enhance reactivity, making it a versatile intermediate for constructing complex molecules. The 3-chlorophenyl substituent contributes to its potential as a precursor in medicinal chemistry, particularly in the development of bioactive compounds. The methyl group at the 3-position further stabilizes the pyrazole core, improving handling and storage properties. This compound is valued for its well-defined purity and consistent performance in synthetic applications, supporting its use in high-precision chemical transformations.
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole structure
107842-57-9 structure
Product Name:5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
CAS No:107842-57-9
MF:C11H9ClN4
MW:232.66896033287
MDL:MFCD11053835
CID:857586
PubChem ID:46738948
Update Time:2025-06-09

5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
    • 5-AMINO-4-CYANO-1-(3-CHLOROPHENYL)-3-METHYLPYRAZOLE
    • 5-amino-1-(3-chlorophenyl)-3-methylpyrazole-4-carbonitrile
    • CS-0211025
    • MFCD11053835
    • BS-25730
    • DTXSID90674592
    • 107842-57-9
    • AKOS015854689
    • 5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
    • MDL： MFCD11053835
    • Inchi： 1S/C11H9ClN4/c1-7-10(6-13)11(14)16(15-7)9-4-2-3-8(12)5-9/h2-5H,14H2,1H3
    • InChI Key： TWLRGDZGFAVMSQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)N1C(=C(C#N)C(C)=N1)N

Computed Properties

  • Exact Mass: 232.05200
  • Monoisotopic Mass: 232.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.63000
  • LogP: 2.86918

5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049002655-5g
5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
 107842-57-9 95%
5g
 $492.48 2023-09-04
TRC
A596110-100mg
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
 107842-57-9
100mg
 $ 81.00 2023-04-19
TRC
A596110-250mg
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
 107842-57-9
250mg
 $ 155.00 2023-04-19
TRC
A596110-500mg
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
 107842-57-9
500mg
 $ 236.00 2023-04-19
TRC
A596110-1g
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
 107842-57-9
1g
 $ 275.00 2022-06-08
Chemenu
CM188809-5g
5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
 107842-57-9 95%
5g
 $426 2021-08-05
abcr
AB273076-1 g
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole; 98%
 107842-57-9
1g
 €212.20 2022-03-03
abcr
AB273076-5 g
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole; 98%
 107842-57-9
5g
 €755.80 2022-03-03
Chemenu
CM188809-5g
5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
 107842-57-9 95%
5g
 $426 2023-02-03
TRC
A596110-1000mg
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
 107842-57-9
1g
 $ 333.00 2023-04-19

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